zeta-Cyclodextrin
CAS No.: 156510-97-3
Cat. No.: VC16978742
Molecular Formula: C66H110O55
Molecular Weight: 1783.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 156510-97-3 |
|---|---|
| Molecular Formula | C66H110O55 |
| Molecular Weight | 1783.5 g/mol |
| IUPAC Name | (4R,9R,11R,13S,14R,16R,18S,19R,21R,23S,26R,28S,29R,31R,33S,34R,36R,38S,41R,43S,44R,46R,48S,49R,51R,53S,54R,56R,57R,58R,59R,60R,61R,62R,63R,64R,65R,66R,67R,68R,69R,70R,71R,72R,73R,74R,75S,76R,77R)-4,9,14,19,24,29,34,39,44,49,54-undecakis(hydroxymethyl)-2,5,7,10,12,15,17,20,22,25,27,30,32,35,37,40,42,45,47,50,52,55-docosaoxadodecacyclo[51.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36.238,41.243,46.248,51]heptaheptacontane-56,57,58,59,60,61,62,63,64,65,66,67,68,69,70,71,72,73,74,75,76,77-docosol |
| Standard InChI | InChI=1S/C66H110O55/c67-1-12-45-23(78)34(89)56(100-12)112-46-13(2-68)102-58(36(91)25(46)80)114-48-15(4-70)104-60(38(93)27(48)82)116-50-17(6-72)106-62(40(95)29(50)84)118-52-19(8-74)108-64(42(97)31(52)86)120-54-21(10-76)110-66(44(99)33(54)88)121-55-22(11-77)109-65(43(98)32(55)87)119-53-20(9-75)107-63(41(96)30(53)85)117-51-18(7-73)105-61(39(94)28(51)83)115-49-16(5-71)103-59(37(92)26(49)81)113-47-14(3-69)101-57(111-45)35(90)24(47)79/h12-99H,1-11H2/t12-,13-,14-,15-,16-,17-,18-,19?,20?,21-,22-,23-,24-,25+,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45?,46?,47-,48-,49-,50-,51-,52-,53-,54-,55-,56?,57?,58-,59-,60-,61-,62-,63-,64-,65-,66-/m1/s1 |
| Standard InChI Key | FRRXZRMDESZTKD-HQHYJCQHSA-N |
| Isomeric SMILES | C([C@@H]1[C@@H]2[C@@H]([C@H]([C@H](O1)O[C@@H]3[C@H](OC([C@@H]([C@H]3O)O)OC4[C@H](OC([C@@H]([C@H]4O)O)OC5[C@H](O[C@@H]([C@@H]([C@@H]5O)O)O[C@@H]6[C@H](O[C@@H]([C@@H]([C@H]6O)O)O[C@@H]7[C@H](O[C@@H]([C@@H]([C@H]7O)O)O[C@H]8[C@@H]([C@H]([C@@H](O[C@@H]9[C@H](O[C@@H]([C@@H]([C@H]9O)O)O[C@@H]1[C@H](O[C@@H]([C@@H]([C@H]1O)O)O[C@H]1[C@@H]([C@H]([C@@H](O[C@@H]3[C@H](O[C@H](O2)[C@@H]([C@H]3O)O)CO)OC1CO)O)O)CO)CO)OC8CO)O)O)CO)CO)CO)CO)CO)O)O)O |
| Canonical SMILES | C(C1C2C(C(C(O1)OC3C(OC(C(C3O)O)OC4C(OC(C(C4O)O)OC5C(OC(C(C5O)O)OC6C(OC(C(C6O)O)OC7C(OC(C(C7O)O)OC8C(OC(C(C8O)O)OC9C(OC(C(C9O)O)OC1C(OC(C(C1O)O)OC1C(OC(C(C1O)O)OC1C(OC(O2)C(C1O)O)CO)CO)CO)CO)CO)CO)CO)CO)CO)CO)O)O)O |
Introduction
Zeta-cyclodextrin, denoted by its chemical formula C66H110O55, is a type of cyclodextrin consisting of 11 glucose units arranged in a toroidal structure . This compound is part of a broader family of cyclodextrins, which are cyclic oligosaccharides known for their ability to form inclusion complexes with a wide range of molecules, enhancing their solubility and stability.
Applications and Potential Uses
While specific applications of zeta-cyclodextrin are less documented compared to other cyclodextrins, its larger cavity size suggests potential in encapsulating larger molecules, which could be beneficial in drug delivery systems or in enhancing the solubility and bioavailability of poorly soluble drugs. Cyclodextrins in general are used in pharmaceuticals due to their ability to improve drug solubility, stability, and bioavailability .
Research Findings and Future Directions
Research on cyclodextrins has shown that modifications to their structure can enhance their properties for drug delivery. For example, derivatives like methyl-β-cyclodextrin and dimethyl-beta-cyclodextrin have improved hydrophobicity and reduced toxicity, making them more suitable for encapsulating hydrophobic drugs . While zeta-cyclodextrin's larger size offers unique opportunities, further research is needed to explore its specific applications and potential modifications.
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